Cas no 67137-58-0 (2-Butanone, 4-(5-acetyl-2-thienyl)-)

• Product Name: 2-Butanone, 4-(5-acetyl-2-thienyl)-
• CAS No: 67137-58-0
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 395272
• PubChem ID: 12403318
• Update Time: 2025-04-19

2-Butanone, 4-(5-acetyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(5-acetyl-2-thienyl)-
• 4-(5-acetylthiophen-2-yl)butan-2-one
• DTXSID90496579
• SCHEMBL10639931
• GUQRWFJKWHWUFF-UHFFFAOYSA-N
• 67137-58-0
• 4-(5-Acetyl-2-thienyl)-2-butanone

• Inchi： 1S/C10H12O2S/c1-7(11)3-4-9-5-6-10(13-9)8(2)12/h5-6H,3-4H2,1-2H3
• InChI Key： GUQRWFJKWHWUFF-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1CCC(C)=O

Computed Properties

• Exact Mass: 196.05586
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones